Cas no 1258640-31-1 (2-5-(trifluoromethyl)pyrrolidin-2-ylacetic acid)

• Product Name: 2-5-(trifluoromethyl)pyrrolidin-2-ylacetic acid
• CAS No: 1258640-31-1
• MF: C₇H₁₀F₃NO₂
• MW: 197.155012607574
• MDL: MFCD17480509
• CID: 5231846
• Update Time: 2025-06-23

2-5-(trifluoromethyl)pyrrolidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[5-(trifluoromethyl)pyrrolidin-2-yl]acetic acid
• 2-(5-(Trifluoromethyl)pyrrolidin-2-yl)acetic acid
• 2-Pyrrolidineacetic acid, 5-(trifluoromethyl)-
• 2-[5-(trifluoromethyl)pyrrolidin-2-yl]aceticacid
• 2-5-(trifluoromethyl)pyrrolidin-2-ylacetic acid

• MDL： MFCD17480509
• Inchi： 1S/C7H10F3NO2/c8-7(9,10)5-2-1-4(11-5)3-6(12)13/h4-5,11H,1-3H2,(H,12,13)
• InChI Key： RZXZONFTCIMTPA-UHFFFAOYSA-N
• SMILES： FC(C1CCC(CC(=O)O)N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 204
• XLogP3: -1.3
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 2-5-(trifluoromethyl)pyrrolidin-2-ylacetic acid

Introduction to 2-5-(trifluoromethyl)pyrrolidin-2-ylacetic acid (CAS No. 1258640-31-1)

2-5-(trifluoromethyl)pyrrolidin-2-ylacetic acid, identified by its Chemical Abstracts Service (CAS) number 1258640-31-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine derivative class, characterized by its fused cyclohexane ring and nitrogen atom, which contributes to its unique chemical properties and biological activities. The presence of a trifluoromethyl group at the 5-position and a carboxylic acid moiety at the 2-position further enhances its pharmacological relevance, making it a promising candidate for various therapeutic applications.

The structural features of 2-5-(trifluoromethyl)pyrrolidin-2-ylacetic acid make it an intriguing subject for synthetic chemists and biologists alike. The trifluoromethyl group is known for its ability to modulate metabolic pathways and enhance binding affinity to biological targets, while the carboxylic acid functionality provides opportunities for further derivatization and drug development. These attributes have positioned this compound as a key intermediate in the synthesis of novel pharmaceutical agents targeting a range of diseases.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for complex diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. 2-5-(trifluoromethyl)pyrrolidin-2-ylacetic acid has emerged as a compound of interest due to its potential to interact with specific enzymes and receptors involved in these pathologies. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. The trifluoromethyl group, in particular, has been shown to improve the metabolic stability and binding affinity of drug candidates, making it a valuable structural element in medicinal chemistry.

One of the most compelling aspects of 2-5-(trifluoromethyl)pyrrolidin-2-ylacetic acid is its versatility in chemical synthesis. Researchers have leveraged its framework to develop libraries of analogs with tailored biological activities. Techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and functional group transformations have been employed to modify its structure and explore new pharmacophores. These efforts have led to the identification of several lead compounds with promising preclinical profiles.

The pharmaceutical industry has taken notice of the potential of 2-5-(trifluoromethyl)pyrrolidin-2-ylacetic acid as a building block for drug discovery. Several companies are investing in research programs aimed at optimizing its derivatives for therapeutic use. Early-stage clinical trials have begun to evaluate the safety and efficacy of compounds derived from this scaffold, with encouraging results in models of inflammation and pain management. The compound's ability to modulate signaling pathways associated with these conditions makes it a compelling candidate for further development.

From a chemical biology perspective, 2-5-(trifluoromethyl)pyrrolidin-2-ylacetic acid offers insights into how structural modifications can influence biological activity. The trifluoromethyl group, while small in size, exerts significant effects on the compound's interactions with biological targets. This underscores the importance of understanding structure-activity relationships (SAR) in drug design. By studying how changes in the molecule's framework affect its pharmacological properties, researchers can gain valuable insights into molecular recognition processes and develop more effective drugs.

The synthesis of 2-5-(trifluoromethyl)pyrrolidin-2-ylacetic acid itself presents intriguing challenges that have driven innovation in synthetic methodology. Advanced techniques such as flow chemistry and microwave-assisted synthesis have been employed to improve yield and efficiency. These approaches not only accelerate the production process but also enable the exploration of novel synthetic routes that might be difficult to achieve through traditional batch methods.

Looking ahead, the future prospects for 2-5-(trifluoromethyl)pyrrolidin-2-ylacetic acid are bright, particularly as research continues to uncover new therapeutic applications. Its unique structural features make it well-suited for targeting diseases that are currently difficult to treat with existing medications. As more data becomes available from ongoing studies, it is likely that this compound will play an increasingly important role in the development of next-generation pharmaceuticals.

In conclusion, 2-5-(trifluoromethyl)pyrrolidin-2-ylacetic acid (CAS No. 1258640-31-1) is a multifaceted compound with significant potential in pharmaceutical research. Its structural attributes, combined with its versatility in synthetic chemistry, make it a valuable tool for drug discovery efforts aimed at addressing some of the most pressing medical challenges today. As advancements continue to be made in understanding its biological activities and optimizing its derivatives, this compound is poised to make substantial contributions to future therapies.